molecular formula C20H43N5 B1194700 N'-[(Z)-4-(ethylamino)but-2-enyl]-N-[4-[[(Z)-4-(ethylamino)but-2-enyl]amino]butyl]butane-1,4-diamine

N'-[(Z)-4-(ethylamino)but-2-enyl]-N-[4-[[(Z)-4-(ethylamino)but-2-enyl]amino]butyl]butane-1,4-diamine

Cat. No.: B1194700
M. Wt: 353.6 g/mol
InChI Key: KJAAEKQTENJMDT-SFECMWDFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

SL-11128 is a compound that has garnered attention due to its potential antiviral properties, particularly in the context of SARS-CoV-2 research . It is part of a broader effort to repurpose existing compounds to combat emerging infectious diseases .

Properties

Molecular Formula

 C20H43N5

Molecular Weight

 353.6 g/mol

IUPAC Name

 N'-[(Z)-4-(ethylamino)but-2-enyl]-N-[4-[[(Z)-4-(ethylamino)but-2-enyl]amino]butyl]butane-1,4-diamine

InChI

 InChI=1S/C20H43N5/c1-3-21-13-5-7-15-23-17-9-11-19-25-20-12-10-18-24-16-8-6-14-22-4-2/h5-8,21-25H,3-4,9-20H2,1-2H3/b7-5-,8-6-

InChI Key

 KJAAEKQTENJMDT-SFECMWDFSA-N

SMILES

 CCNCC=CCNCCCCNCCCCNCC=CCNCC

Isomeric SMILES

 CCNC/C=C\CNCCCCNCCCCNC/C=C\CNCC

Canonical SMILES

 CCNCC=CCNCCCCNCCCCNCC=CCNCC

Origin of Product

 United States

Chemical Reactions Analysis

SL-11128 undergoes various chemical reactions, including oxidation and reduction . Common reagents used in these reactions include oxidizing agents and reducing agents, which facilitate the transformation of SL-11128 into its major products . The compound has shown inhibitory effects in certain reaction conditions, indicating its potential as an antiviral agent .

Scientific Research Applications

SL-11128 has been extensively studied for its antiviral properties, particularly against SARS-CoV-2 . Its applications extend to various fields:

Mechanism of Action

The mechanism of action of SL-11128 involves the inhibition of viral replication . It targets specific molecular pathways and enzymes that are crucial for the replication of the virus, thereby reducing the viral load in infected cells . The compound’s efficacy has been demonstrated in various in vitro studies .

Comparison with Similar Compounds

SL-11128 is compared with other antiviral compounds such as Remdesivir and Apilimod . While Remdesivir is a well-known antiviral agent, SL-11128 has shown unique properties in inhibiting viral replication at lower concentrations . Similar compounds include:

SL-11128 stands out due to its high efficacy and potential for lower dosage requirements .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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